Cas no 3571-23-1 (Benzamide,N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-)

• Product Name: Benzamide,N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-
• CAS No: 3571-23-1
• MF: C₂₁H₁₃NO₃
• MW: 327.332825422287
• CID: 307017
• PubChem ID: 77118
• Update Time: 2025-04-19

Benzamide,N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-
• N-(9,10-dioxoanthracen-1-yl)benzamide
• N-(9,10-Dioxo-1-anthryl)benzamide
• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• EINECS 222-674-7
• NSC-97306
• benzoylaminoanthraquinone
• SCHEMBL4622432
• Algol Yellow WG
• 1-Benzamidoanthraquinone
• C.I. 60515
• DTXSID00189228
• NSC97306
• 3571-23-1
• 1-Benzoylaminoanthraquinone
• Benzamide, N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-
• NSC 97306
• UNII-5RJE2CGX7R
• N-(9,10-Dihydro-9,10-dioxo-1-anthracenyl)benzamide
• Benzamide, N-1-anthraquinonyl-
• AKOS000592632
• 5RJE2CGX7R
• NS00021130
• Anthraquinone, 1-benzamido-
• Algol Yellow G

• Inchi： 1S/C21H13NO3/c23-19-14-9-4-5-10-15(14)20(24)18-16(19)11-6-12-17(18)22-21(25)13-7-2-1-3-8-13/h1-12H,(H,22,25)
• InChI Key： KOJOUCAVSDKDPR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC=C(C=21)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 327.08959
• Monoisotopic Mass: 327.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 63.2A^2

Experimental Properties

• Density: 1.375
• Boiling Point: 469.7°Cat760mmHg
• Flash Point: 164.6°C
• Refractive Index: 1.712
• PSA: 63.24
• LogP: 3.78730